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Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 2-Fluoro-4-nitrophenol (CAS No. 403-19-0). Maintaining the chemical
integrity of this compound is critical for its effective use as an intermediate in pharmaceutical
and agrochemical synthesis, as well as in various research applications. This document
synthesizes available data to ensure proper handling, storage, and preservation of its quality.

Core Stability Profile

2-Fluoro-4-nitrophenol is a crystalline solid, appearing as an off-white to yellow powder. It is
generally considered stable when handled and stored under recommended conditions.[1][2] Its
stability is crucial for its role as a versatile intermediate in organic synthesis, where its reactivity
is harnessed for developing complex molecules.[2]

While specific quantitative data on its degradation kinetics under various stress conditions
(e.g., thermal, photolytic, hydrolytic) is not extensively available in public literature, its stability
and compatibility with various reaction conditions make it a preferred choice for chemists.[2] To
maintain its integrity and prevent degradation, adherence to proper storage and handling
protocols is essential.[3]

Recommended Storage Conditions
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To ensure the long-term stability of 2-Fluoro-4-nitrophenol, it is imperative to store it in a
tightly closed container in a dry, cool, and well-ventilated area.[3][4] This prevents degradation
that may be caused by exposure to heat or moisture.[3] The following table summarizes the
recommended storage conditions from various chemical suppliers.

Parameter Recommendation Source(s)

Store in a cool place. Specific
Temperature temperature ranges provided [2],
include 2-8°C and 10-25°C.

Store in a dry and well-
ventilated place. Some

Atmosphere ] [41.[5]
suppliers recommend storage

under an inert atmosphere.

Container Keep container tightly closed. [4]

Store apart from foodstuff

containers or incompatible
Incompatible Materials materials such as strong [4]

oxidizing agents, strong acids,

and strong bases.

Handling Precautions

Proper handling is crucial to maintain the stability and safety of 2-Fluoro-4-nitrophenol. It is
advised to handle the compound in a well-ventilated place.[4] Personal protective equipment,
including suitable protective clothing, gloves, and eye/face protection, should be worn.[4] Avoid
the formation of dust and aerosols, and prevent contact with skin and eyes.[4]

Logical Framework for Stability

The stability of 2-Fluoro-4-nitrophenol is directly influenced by the environmental conditions of
its storage. The following diagram illustrates the relationship between proper storage conditions
and the preservation of the compound's chemical integrity.
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Recommended Storage Conditions
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Caption: Relationship between storage conditions and stability.

General Experimental Workflow for Stability
Assessment

While a specific, detailed experimental protocol for the stability of 2-Fluoro-4-nitrophenol is
not readily available, a general workflow for assessing the stability of a chemical compound
can be outlined. This typically involves subjecting the compound to various stress conditions
and analyzing for degradation over time.
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1. Sample Preparation & Initial Analysis
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Caption: General workflow for chemical stability testing.
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In conclusion, while 2-Fluoro-4-nitrophenol is a stable compound, its integrity is contingent
upon strict adherence to appropriate storage and handling conditions. For researchers and
professionals in drug development, maintaining these conditions is paramount to ensuring the
reliability of experimental outcomes and the quality of synthesized products. Further studies to
quantify degradation under specific stress conditions would be beneficial for establishing a
more detailed stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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